Cas no 1396857-60-5 (1-(3,4-dimethylphenyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea)

• Product Name: 1-(3,4-dimethylphenyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea
• CAS No: 1396857-60-5
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 5401596
• Update Time: 2025-10-29

1-(3,4-dimethylphenyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea

• Inchi： 1S/C15H18N2O3/c1-10-3-4-13(7-11(10)2)17-15(19)16-8-14(18)12-5-6-20-9-12/h3-7,9,14,18H,8H2,1-2H3,(H2,16,17,19)
• InChI Key： NQZLUWUPVWCZGP-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C(C)=C1)C(NCC(C1C=COC=1)O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(3,4-dimethylphenyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea

Professional Introduction to Compound with CAS No. 1396857-60-5 and Product Name: 1-(3,4-dimethylphenyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea

The compound with the CAS number 1396857-60-5 and the product name 1-(3,4-dimethylphenyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates several key functional groups, including a dimethylphenyl moiety and a furan-3-yl substituent, which contribute to its distinct chemical properties and biological activities.

Recent research in the field of chemically modified ureas has highlighted their role as versatile intermediates in the synthesis of bioactive molecules. The presence of a hydroxyethyl group in the compound’s structure further enhances its reactivity, making it a valuable scaffold for designing novel therapeutic agents. The 1-(3,4-dimethylphenyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea molecule exhibits promising pharmacological properties, particularly in the context of modulating enzyme activity and interacting with biological targets. These characteristics make it an attractive candidate for further investigation in preclinical and clinical studies.

In the realm of drug discovery, the integration of computational chemistry and high-throughput screening has accelerated the identification of lead compounds with desirable pharmacokinetic profiles. The structural features of 1-(3,4-dimethylphenyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea align well with current trends in medicinal chemistry, where molecules with multiple substituents are often preferred for their enhanced binding affinity and selectivity. The dimethylphenyl group, for instance, is known to improve lipophilicity, while the furan-3-yl moiety can contribute to metabolic stability and oral bioavailability.

Advances in synthetic methodologies have also played a crucial role in optimizing the production of this compound. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled efficient-scale-up processes, reducing both time and resource consumption. These innovations are particularly relevant for compounds like 1-(3,4-dimethylphenyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea, which require precise control over reaction conditions to maintain high yields and purity. The ability to produce this compound reliably is essential for advancing its application in pharmaceutical research.

The biological activity of 1-(3,4-dimethylphenyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea has been explored in several preclinical studies, where it demonstrated potential as an inhibitor of specific enzymes implicated in various diseases. For instance, its interaction with protein kinases has been studied for its potential role in cancer therapy. The compound’s ability to modulate these enzymes suggests that it may serve as a foundation for developing targeted therapies with improved efficacy and reduced side effects. Additionally, its structural similarity to known pharmacophores enhances its likelihood of success in clinical trials.

One of the most compelling aspects of this compound is its versatility as a chemical scaffold. Researchers have leveraged its unique structure to design derivatives with enhanced biological activity or improved pharmacokinetic properties. The hydroxyethyl group provides a site for further functionalization, allowing chemists to tailor the molecule’s properties to specific therapeutic needs. This adaptability is crucial in drug development, where optimizing a molecule’s profile often involves iterative modifications based on experimental data.

The synthesis of 1-(3,4-dimethylphenyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea also highlights the importance of green chemistry principles in modern pharmaceutical research. Efforts to minimize waste and reduce energy consumption have led to more sustainable synthetic routes. These approaches not only align with environmental regulations but also improve cost-effectiveness by reducing raw material costs. As the pharmaceutical industry continues to prioritize sustainability, compounds like this one exemplify how traditional chemistry can be adapted to meet contemporary challenges.

In conclusion, the compound with CAS number 1396857-60-5, known as 1-(3,4-dimethylphenyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea, represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts. Advances in synthetic methodologies and computational chemistry continue to enhance our ability to develop novel therapeutic agents based on this scaffold. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs.